Cas no 537017-56-4 (2-{5-(4-chlorophenyl)-4-(furan-2-yl)methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid)

• Product Name: 2-{5-(4-chlorophenyl)-4-(furan-2-yl)methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid
• CAS No: 537017-56-4
• MF: C₁₅H₁₂ClN₃O₃S
• MW: 349.792080879211
• MDL: MFCD08444445
• CID: 2627397
• PubChem ID: 16227341
• Update Time: 2025-06-09

2-{5-(4-chlorophenyl)-4-(furan-2-yl)methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• {[5-(4-chlorophenyl)-4-(2-furylmethyl)-4H-1,2,4-triazol-3-yl]thio}acetic acid
• 1-(CHLOROMETHYL)-3,4-DIHYDROISOQUINOLINE
• 2-{[5-(4-chlorophenyl)-4-(furan-2-ylmethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid
• [[5-(4-Chlorophenyl)-4-(2-furylmethyl)-4H-1,2,4-triazol-3-yl]thio]acetic acid
• NE25696
• 2-((5-(4-Chlorophenyl)-4-(furan-2-ylmethyl)-4H-1,2,4-triazol-3-yl)thio)acetic acid
• 2-(5-(4-chlorophenyl)-4-(furan-2-ylmethyl)-4H-1,2,4-triazol-3-ylthio)acetic acid
• 2-[[5-(4-
• 2-{5-(4-chlorophenyl)-4-(furan-2-yl)methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid
• 2-{[5-(4-chlorophenyl)-4-[(furan-2-yl)methyl]-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid
• EN300-25641
• 2-((5-(4-Chlorophenyl)-4-(furan-2-ylmethyl)-4H-1,2,4-triazol-3-yl)thio)aceticacid
• 537017-56-4
• G35170
• Z55903738
• 2-[[5-(4-chlorophenyl)-4-(furan-2-ylmethyl)-1,2,4-triazol-3-yl]sulfanyl]acetic acid
• J-502796
• {[5-(4-CHLOROPHENYL)-4-(FURAN-2-YLMETHYL)-1,2,4-TRIAZOL-3-YL]SULFANYL}ACETIC ACID
• CS-0242879
• AKOS001295952
• ([5-(4-Chlorophenyl)-4-(2-furylmethyl)-4h-1,2,4-triazol-3-yl]thio)acetic acid
• 2-((5-(4-chlorophenyl)-4-((furan-2-yl)methyl)-4H-1,2,4-triazol-3-yl)sulfanyl)acetic acid
• 977-437-7

• MDL： MFCD08444445
• Inchi： 1S/C15H12ClN3O3S/c16-11-5-3-10(4-6-11)14-17-18-15(23-9-13(20)21)19(14)8-12-2-1-7-22-12/h1-7H,8-9H2,(H,20,21)
• InChI Key： GSUHRTPRFGKPIZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NN=C(N1CC1=CC=CO1)SCC(=O)O

Computed Properties

• Exact Mass: 349.0287901 g/mol
• Monoisotopic Mass: 349.0287901 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 349.8
• XLogP3: 2.9
• Topological Polar Surface Area: 106

Additional information on 2-{5-(4-chlorophenyl)-4-(furan-2-yl)methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid

Introduction to 2-{5-(4-chlorophenyl)-4-(furan-2-yl)methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid (CAS No. 537017-56-4)

2-{5-(4-chlorophenyl)-4-(furan-2-yl)methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid, identified by its Chemical Abstracts Service (CAS) number 537017-56-4, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule belongs to a class of heterocyclic sulfonamides, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this compound, including its 1,2,4-triazole core and furan substituent, contribute to its unique chemical properties and biological interactions.

The 1,2,4-triazole scaffold is a well-known pharmacophore in medicinal chemistry, often incorporated into drug molecules due to its ability to form hydrogen bonds and stabilize various biological targets. In particular, the sulfanyl group attached to the triazole ring enhances the compound's solubility and reactivity, making it a versatile building block for further derivatization. The presence of a 4-chlorophenyl group on the triazole ring introduces electronic and steric effects that can modulate the compound's binding affinity to biological receptors.

The furan-2-ylmethyl moiety in the molecule adds another layer of complexity, contributing to its overall pharmacological profile. Furan derivatives are known for their role in various biological processes, including antimicrobial and anti-inflammatory activities. The combination of these structural elements in 2-{5-(4-chlorophenyl)-4-(furan-2-yl)methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid suggests potential applications in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high accuracy. Studies indicate that the sulfanyl group and the triazole core interact favorably with specific amino acid residues in target proteins, suggesting its utility as an inhibitor or modulator of enzyme activity. For instance, preliminary computational studies have shown that this compound may exhibit inhibitory effects on enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In vitro experiments have further validated these predictions. Researchers have demonstrated that 2-{5-(4-chlorophenyl)-4-(furan-2-yl)methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid can effectively inhibit the activity of certain inflammatory mediators by binding to their respective enzymes. This has been particularly promising in the context of developing treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The chlorophenyl substituent has also been investigated for its potential role in enhancing drug delivery and bioavailability. Chlorinated aromatic compounds are known to improve metabolic stability and oral bioavailability, making them attractive candidates for pharmaceutical development. The presence of this group in CAS No. 537017-56-4 may contribute to the compound's overall pharmacokinetic profile, allowing for more efficient absorption and distribution within the body.

Furthermore, the furan moiety has been shown to influence the compound's interactions with biological targets through its ability to form π-stacking interactions with aromatic residues in proteins. This interaction can enhance binding affinity and stability, making it an important consideration in drug design. The combination of these structural features makes 2-{5-(4-chlorophenyl)-4-(furan-2-yl)methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid a promising candidate for further exploration in medicinal chemistry.

Recent studies have also explored the synthetic pathways for producing this compound efficiently. Advances in synthetic methodologies have enabled researchers to optimize reaction conditions for higher yields and purity. These improvements are crucial for scaling up production and conducting large-scale biochemical assays without compromising quality.

The potential therapeutic applications of CAS No. 537017-56-4 extend beyond anti-inflammatory treatments. Preliminary research suggests that this compound may exhibit antimicrobial properties due to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Additionally, its structural similarity to known bioactive molecules has prompted investigations into its potential use as an anticancer agent.

Molecular dynamics simulations have been employed to study the dynamic behavior of this compound within biological environments. These simulations provide insights into how the molecule interacts with water molecules and other biomolecules at an atomic level. Such detailed understanding is crucial for designing derivatives with improved pharmacological properties.

The development of novel drug candidates often involves iterative optimization processes where structural modifications are made based on experimental data and computational predictions. In the case of CAS No. 537017-56-4, researchers are exploring modifications to both the triazole ring and the furan substituent to enhance its biological activity while minimizing potential side effects.

The growing interest in sulfonamide derivatives has also led to investigations into their role as protease inhibitors. Proteases play critical roles in various physiological processes, including digestion and blood clotting. By inhibiting specific proteases, compounds like 2-{5-(4-chlorophenyl)-4-(furan-2-ylmethyl)-4H}-1, leukotriene biosynthesis pathwaytriazol-3 ,
The potential therapeutic applications of CAS No 537017 The growing interest The growing interest in sulfonamide derivatives has also led to investigations into their role as protease inhibitors Proteases play critical roles in various physiological processes
including digestion
and blood clotting
By inhibiting specific proteases
compounds like CAS No 537017 could offer novel treatments
for conditions such as
cancer
and inflammatory diseases
Further research is needed
to fully elucidate
the mechanisms of action
and optimize dosing regimens
for clinical use In conclusion CAS No 537017 represents a promising lead^{in pharmaceutical research} with diverse potential applications
spanning from anti-inflammatory
to antimicrobial therapies
The unique structural features
of this compound including
the triazole core sulfanyl group> derivative development> Advances in synthetic chemistry computational biology> in drug discovery>